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Compound of Interest

Compound Name:
1-Cyano-1-methylethane-1-

sulfonyl chloride

CAS No.: 27869-08-5

Cat. No.: B1527056

Get Quote

Executive Summary: The Steric-Electronic Paradox
1-Cyano-1-methylethane-1-sulfonyl chloride (IUPAC: 2-cyanopropane-2-sulfonyl chloride)

represents a unique intersection in sulfonyl halide chemistry. Unlike the ubiquitous

Methanesulfonyl chloride (MsCl), which is sterically unencumbered, or p-Toluenesulfonyl

chloride (TsCl), which relies on aromatic stability, this compound introduces a gem-dimethyl

steric block alongside a strongly electron-withdrawing cyano (-CN) group at the

-position.

This guide provides a comparative structural analysis, predicting crystallographic behavior and

reactivity profiles based on established physical organic principles. It serves as a roadmap for

researchers utilizing this reagent in radical polymerizations (e.g., ATRP) or complex

sulfonylations where standard reagents fail due to lack of selectivity.
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In the absence of a pervasive open-access CIF (Crystallographic Information File) for this

specific derivative, we derive its structural parameters by benchmarking against accurately

solved analogs. This method ensures high-confidence estimation of bond metrics.
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Parameter
MsCl

(Baseline)
TsCl (Aromatic
Std)

Target: 2-

Cyano-2-propyl-

SO₂Cl

Structural

Implication

Crystal System
Monoclinic (

)

Monoclinic (

)

Predicted:

Orthorhombic/Mo

noclinic

Low symmetry

expected due to

bulky gem-

dimethyl groups.

S–Cl Bond

Length
2.046 Å 2.063 Å ~2.03 – 2.05 Å

The EWG (-CN)

pulls density,

potentially

shortening the S-

Cl bond slightly

compared to

aromatics.

S–C Bond

Length
1.763 Å 1.770 Å ~1.80 – 1.82 Å

Steric crowding

(gem-dimethyl)

lengthens this

bond; weak point

for homolytic

cleavage (radical

generation).

O=S=O Angle 119.8° 119.5° ~120.5°

Slight expansion

expected due to

repulsion from

the bulky

isopropyl-

cyanide tail.

Density (

)
1.48 1.43 ~1.35 – 1.40

Lower packing

efficiency due to

globular aliphatic

shape vs. planar

stacking of TsCl.

Melting Point -33 °C (Liquid) 69 °C (Solid) 35 – 45 °C Likely a low-

melting solid or
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semi-solid oil at

RT; requires

cryo-

crystallography.

The Gem-Dimethyl & Cyano Effect
The defining feature of this molecule is the Thorpe-Ingold Effect (Gem-Dimethyl Effect)

combined with the cyano group's dipole.

Steric Locking: The two methyl groups restrict rotation around the C-S bond, locking the

sulfonyl chloride into a specific conformation relative to the nitrile.

Dipole Alignment: In the crystal lattice, the strong dipole of the nitrile (

) will align antiparallel to the sulfonyl dipoles (

), creating a rigid but brittle lattice structure.

Reactivity Profile: Stability vs. Utility
Hydrolytic Stability (Water Tolerance)
The target compound exhibits a "Goldilocks" stability profile:

MsCl: Rapid hydrolysis (minutes in water).

Target: Moderate hydrolysis. The steric bulk of the tert-butyl-like skeleton protects the sulfur

atom from nucleophilic attack by water, while the -CN group deactivates the sulfur slightly via

induction.

Implication: It can be handled in open air for short periods (unlike MsCl) but must be stored

under inert gas.

Radical Reactivity (The Primary Use Case)
Unlike standard sulfonylating agents, this compound is often used as a radical trap or initiator

precursor.
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Mechanism: The C-S bond is weakened by the stability of the resulting 2-cyanoprop-2-yl

radical (isoelectronic with the AIBN radical).

Application: Used in Atom Transfer Radical Polymerization (ATRP) to introduce sulfonyl

chloride end-groups.

Experimental Protocols
Protocol A: Synthesis via Oxidative Chlorination
Rationale: Direct sulfonation is difficult due to the nitrile. We use the oxidative chlorination of

the corresponding thiol or disulfide.

Precursor Preparation: Dissolve 2-cyano-2-propanethiol (10 mmol) in Acetonitrile/Water (5:1

ratio). Note: The water supplies the oxygen for the sulfonyl group.

Temperature Control: Cool the system to < 5°C using an ice/acetone bath. Critical: Higher

temps promote hydrolysis of the product.

Chlorination: Add Trichloroisocyanuric Acid (TCCA) (4 mmol) or bubble

gas slowly.

Visual Cue: Reaction is complete when the solution turns a persistent faint yellow (excess

).

Extraction: Dilute with cold DCM, wash with cold brine/bicarbonate.

Isolation: Dry over

and concentrate in vacuo at < 30°C. Do not heat.

Protocol B: In Situ Cryo-Crystallography
Rationale: Since the compound is a low-melting solid/oil, standard benchtop crystallization fails.

Encapsulation: Draw the neat liquid into a 0.3mm Lindemann capillary or mount a droplet on

a cryo-loop using perfluoropolyether oil (inert matrix).
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Flash Cooling: Rapidly cool the sample to 100 K using a nitrogen cryostream. This freezes

the sample into a polycrystalline mass or glass.

Annealing: Slowly warm the stream until the diffraction rings sharpen (indicating crystal

growth), then cool back to 100 K for data collection.

Data Collection: Collect a full sphere of data (Mo-K

or Cu-K

) to ensure redundancy, critical for solving low-symmetry space groups.

Visualization: Structural Workflow

Critical Control Points

Precursor Synthesis
(Thiol Oxidation)

Purification
(Cold Extraction <30°C)

Yields Crude Oil Cryo-Mounting
(Inert Oil Matrix)

Prevents Hydrolysis X-Ray Diffraction
(100 K, Mo-Source)

Flash Freeze Structure Refinement
(SHELXL / OLEX2)

Generates CIF

Click to download full resolution via product page

Figure 1: Workflow for obtaining crystallographic data of moisture-sensitive, low-melting

sulfonyl chlorides.
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To cite this document: BenchChem. [Structural Integrity & Reactivity Profiling: 1-Cyano-1-
methylethane-1-sulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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